Cas no 70070-03-0 (1H-2-Benzopyran-1-methanamine,3,4-dihydro-6,7-dimethoxy-N-methyl-N-(phenylmethyl)-, hydrochloride (1:1))

• Product name: 1H-2-Benzopyran-1-methanamine,3,4-dihydro-6,7-dimethoxy-N-methyl-N-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 70070-03-0
• MF: C₂₀H₂₅NO₃^.CLH
• MW: 337.6719
• CID: 569115
• PubChem ID: 50964

1H-2-Benzopyran-1-methanamine,3,4-dihydro-6,7-dimethoxy-N-methyl-N-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-methanamine,3,4-dihydro-6,7-dimethoxy-N-methyl-N-(phenylmethyl)-, hydrochloride (1:1)
• benzyl-(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)-dimethylazanium,chloride
• 1-(N-Benzyl-N-methyl)aminomethyl-6,7-dimethoxyisochroman hydrochloride
• 3,4-Dihydro-6,7-dimethoxy-N-methyl-N-(phenylmethyl)-1H-2-benzopyran-1-methanamine HCl
• 1H-2-Benzopyran-1-methanamine, 3,4-dihydro-6,7-dimethoxy-N-methyl-N-(phenylmethyl)-, hydrochloride
• DTXSID60990312
• N-BENZYL-6,7-DIMETHOXY-N,N-DIMETHYL-3,4-DIHYDRO-1H-2-BENZOPYRAN-1-AMINIUM CHLORIDE
• 70070-03-0

• Inchi： InChI=1S/C20H26NO3.ClH/c1-21(2,14-15-8-6-5-7-9-15)20-17-13-19(23-4)18(22-3)12-16(17)10-11-24-20;/h5-9,12-13,20H,10-11,14H2,1-4H3;1H/q+1;/p-1
• InChI Key： KFTNCZRZDYTHJG-UHFFFAOYSA-M
• SMILES： C[N+](C)(CC1=CC=CC=C1)C2C3=CC(=C(C=C3CCO2)OC)OC.[Cl-]

Computed Properties

• Exact Mass: 336.9567
• Monoisotopic Mass: 363.160121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 27.69